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Introduction
Enhanced Oil Recovery (EOR) techniques are vital for maximizing hydrocarbon extraction from

mature reservoirs. Chemical EOR, particularly the use of surfactants, plays a crucial role in

mobilizing residual oil trapped by capillary forces and unfavorable wettability conditions. C18E4
(Polyoxyethylene (4) Stearyl Ether, Steareth-4) is a nonionic surfactant with potential

applications in this field. Its amphiphilic nature, arising from the lipophilic stearyl (C18) tail and

the hydrophilic polyethylene oxide (E4) head, allows it to reduce the interfacial tension between

oil and water and alter the wettability of reservoir rock.

This document provides detailed application notes and protocols for the evaluation of C18E4
as a candidate for surfactant-based EOR. While specific performance data for C18E4 in EOR

applications is not extensively available in public literature, this guide offers a framework for its

systematic investigation.

Mechanism of Action in Enhanced Oil Recovery
The primary mechanisms by which surfactants like C18E4 contribute to enhanced oil recovery

are:

Interfacial Tension (IFT) Reduction: Surfactants accumulate at the oil-water interface,

significantly lowering the IFT.[1] This reduction in interfacial tension diminishes the capillary
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forces that trap oil droplets within the porous rock matrix, allowing them to be mobilized and

displaced by the injected fluid.

Wettability Alteration: Reservoir rocks can be either water-wet or oil-wet. In oil-wet reservoirs,

crude oil adheres strongly to the rock surface, hindering its displacement by water.

Surfactants can adsorb onto the rock surface, altering its wettability towards a more water-

wet state. This change facilitates the detachment of the oil film from the rock, improving

recovery.

Data Presentation: Expected Performance of C18E4
The following tables present a hypothetical yet representative summary of quantitative data

that could be generated during the evaluation of C18E4 for EOR applications. These tables are

intended to serve as a template for organizing experimental results.

Table 1: Interfacial Tension (IFT) of C18E4 Solutions with Crude Oil

C18E4
Concentration
(wt%)

Temperature (°C) Salinity (ppm NaCl)
Interfacial Tension
(mN/m)

0.0 25 10,000 25.4

0.1 25 10,000 5.2

0.5 25 10,000 1.8

1.0 25 10,000 0.9

0.5 50 10,000 1.5

0.5 25 30,000 2.1

Table 2: Wettability Alteration by C18E4 on Reservoir Rock
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Rock Type
Initial
Wettability

Surfactant
Solution

Contact Angle
(°)

Wettability
State

Sandstone Oil-wet Brine 135 Oil-wet

Sandstone Oil-wet
0.5 wt% C18E4

in Brine
75 Water-wet

Carbonate Oil-wet Brine 142 Oil-wet

Carbonate Oil-wet
0.5 wt% C18E4

in Brine
85 Intermediate-wet

Table 3: Core Flooding Performance of C18E4

Flooding Stage Pore Volumes Injected Oil Recovery Factor (%)

Waterflooding (Secondary

Recovery)
2.0 45

0.5 wt% C18E4 Flooding

(Tertiary Recovery)
1.5 15 (Incremental)

Total Recovery 3.5 60

Experimental Protocols
Protocol 1: Interfacial Tension (IFT) Measurement
Objective: To determine the effectiveness of C18E4 in reducing the interfacial tension between

crude oil and brine.

Apparatus:

Pendant drop tensiometer

Syringe with a needle of known diameter

Optical system with a camera
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Temperature-controlled cell

Software for drop shape analysis

Procedure:

Prepare brine solutions of desired salinity (e.g., 10,000 ppm NaCl).

Prepare stock solutions of C18E4 in the prepared brine at various concentrations (e.g., 0.1,

0.5, 1.0 wt%).

Fill the temperature-controlled optical cell with the C18E4 solution.

Fill the syringe with the crude oil to be tested.

Immerse the needle tip into the C18E4 solution within the cell.

Slowly form a pendant drop of crude oil at the needle tip.

Allow the drop to equilibrate for a specified time.

Capture an image of the drop profile using the optical system.

The software will analyze the shape of the drop and calculate the interfacial tension based

on the Young-Laplace equation.

Repeat the measurement at different C18E4 concentrations, temperatures, and salinities.

Protocol 2: Wettability Alteration (Contact Angle
Measurement)
Objective: To evaluate the ability of C18E4 to alter the wettability of reservoir rock from oil-wet

to water-wet.

Apparatus:

Goniometer with an environmental chamber
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Core plugs or flat polished rock surfaces (sandstone, carbonate)

Crude oil

Brine and C18E4 solutions

Procedure:

Clean and dry the rock samples.

Saturate the rock samples with brine.

Age the brine-saturated samples in crude oil at reservoir temperature for several days to

establish an oil-wet condition.

Place the aged rock sample in the environmental chamber of the goniometer, filled with the

test fluid (brine or C18E4 solution).

Dispense a small droplet of crude oil onto the rock surface.

Allow the droplet to equilibrate.

Measure the contact angle between the oil droplet and the rock surface through the aqueous

phase. A contact angle greater than 90° indicates oil-wet conditions, while an angle less than

90° indicates water-wet conditions.

Repeat the measurements with different C18E4 concentrations.

Protocol 3: Core Flooding Test
Objective: To quantify the incremental oil recovery achieved by injecting a C18E4 solution after

conventional waterflooding.

Apparatus:

Core holder

High-pressure pumps for fluid injection
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Reservoir core plug

Fluid accumulators for brine, crude oil, and surfactant solution

Back-pressure regulator

Effluent collector

Pressure transducers and temperature controller

Procedure:

Clean, dry, and characterize the core plug (porosity, permeability).

Saturate the core plug with brine.

Inject crude oil to displace the brine to irreducible water saturation.

Waterflooding (Secondary Recovery): Inject brine at a constant rate until no more oil is

produced. Record the volume of oil recovered.

Surfactant Flooding (Tertiary Recovery): Inject the C18E4 solution (e.g., 0.5 wt% in brine)

into the core plug at the same injection rate.

Collect the effluent and measure the volume of oil and water produced over time.

Calculate the incremental oil recovery factor as the percentage of the original oil in place

recovered during the surfactant flood.

Visualizations
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Caption: Mechanism of Enhanced Oil Recovery using C18E4 surfactant.
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Caption: Experimental workflow for core flooding analysis.
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To cite this document: BenchChem. [Application Notes and Protocols for C18E4 in Enhanced
Oil Recovery (EOR) Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595584#c18e4-applications-in-enhanced-oil-
recovery-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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